Cas no 1269440-82-5 (3-bromo-5-chloro-2-fluorobenzaldehyde)

• Product Name: 3-bromo-5-chloro-2-fluorobenzaldehyde
• CAS No: 1269440-82-5
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD22627836
• CID: 2122992
• PubChem ID: 51051364
• Update Time: 2025-11-02

3-bromo-5-chloro-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-2-fluorobenzaldehyde
• MFCD22627836
• AKOS026671798
• DB-339228
• SCHEMBL8221595
• Z1618104859
• CS-0010960
• SY261608
• CS-15656
• Benzaldehyde,3-bromo-5-chloro-2-fluoro-
• C90113
• EN300-178652
• 1269440-82-5
• WYDFJQCDJMWXQR-UHFFFAOYSA-N
• Benzaldehyde, 3-broMo-5-chloro-2-fluoro-
• 991-230-9
• UAC44082

• MDL： MFCD22627836
• Inchi： 1S/C7H3BrClFO/c8-6-2-5(9)1-4(3-11)7(6)10/h1-3H
• InChI Key： WYDFJQCDJMWXQR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1F)Cl

Computed Properties

• Exact Mass: 235.90400
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.05410

Additional information on 3-bromo-5-chloro-2-fluorobenzaldehyde

3-Bromo-5-chloro-2-fluorobenzaldehyde: A Versatile Building Block in Modern Chemistry

3-Bromo-5-chloro-2-fluorobenzaldehyde (CAS No. 1269440-82-5) is a highly specialized aromatic aldehyde that has gained significant attention in pharmaceutical and agrochemical research. This halogenated benzaldehyde derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, making it an essential compound in modern organic chemistry.

The molecular structure of 3-bromo-5-chloro-2-fluorobenzaldehyde features three distinct halogen substitutions, which contribute to its unique reactivity pattern. The presence of bromine at the 3-position, chlorine at the 5-position, and fluorine at the 2-position creates an electronic environment that enables selective functionalization, a property highly valued in medicinal chemistry.

Recent studies highlight the growing importance of fluorinated benzaldehyde derivatives in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The 1269440-82-5 compound offers distinct advantages in these applications due to its balanced lipophilicity and electronic properties, which can significantly influence the pharmacokinetic profiles of resulting drug candidates.

In material science, 3-bromo-5-chloro-2-fluorobenzaldehyde CAS 1269440-82-5 has shown promise as a precursor for advanced organic electronic materials. Its ability to participate in various coupling reactions makes it valuable for creating conjugated systems used in OLEDs and organic photovoltaics, addressing the growing demand for sustainable energy solutions.

The synthesis of 3-bromo-5-chloro-2-fluorobenzaldehyde typically involves halogenation sequences starting from commercially available benzaldehyde derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable manufacturing processes.

Analytical characterization of CAS 1269440-82-5 reveals distinctive spectroscopic features. The 19F NMR chemical shift typically appears around -110 ppm, while the aldehyde proton in 1H NMR shows characteristic downfield shifting due to the electron-withdrawing effects of the halogen substituents.

Storage and handling of 3-bromo-5-chloro-2-fluorobenzaldehyde require standard precautions for aromatic aldehydes. The compound demonstrates good stability under inert atmospheres at room temperature, though prolonged exposure to light and air should be avoided to maintain optimal purity.

The global market for halogenated benzaldehyde derivatives like 1269440-82-5 has shown steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Market analysts project particular demand growth in Asia-Pacific regions, where contract research organizations are expanding their capabilities in complex organic synthesis.

Recent patent literature reveals numerous applications of 3-bromo-5-chloro-2-fluorobenzaldehyde in developing novel therapeutic agents. Particularly noteworthy are its uses in creating protease inhibitors and modulators of protein-protein interactions, two hot areas in contemporary drug discovery addressing unmet medical needs.

Quality specifications for CAS 1269440-82-5 typically require ≥98% purity by HPLC, with strict control of residual solvents and heavy metals. Advanced purification techniques such as recrystallization from appropriate solvent systems or preparative HPLC can achieve even higher purity grades for sensitive applications.

The environmental fate of 3-bromo-5-chloro-2-fluorobenzaldehyde has been studied in accordance with modern regulatory requirements. While the compound shows moderate persistence in aquatic systems, proper waste management protocols can effectively mitigate any potential environmental impact from its industrial use.

Future research directions for halogenated aromatic aldehydes may explore their potential in click chemistry applications or as ligands in catalytic systems. The unique electronic properties of 3-bromo-5-chloro-2-fluorobenzaldehyde make it particularly interesting for developing new asymmetric synthesis methodologies.

Academic and industrial researchers frequently search for "synthesis of 3-bromo-5-chloro-2-fluorobenzaldehyde" or "applications of CAS 1269440-82-5," reflecting the compound's growing importance. These search trends align with increased interest in multi-halogenated aromatic building blocks for drug discovery programs.

Comparative studies with similar compounds demonstrate that 3-bromo-5-chloro-2-fluorobenzaldehyde offers distinct advantages in certain coupling reactions, particularly those requiring selective reactivity at specific positions on the aromatic ring. This selectivity makes it valuable for constructing complex molecular architectures.

Scale-up challenges for 1269440-82-5 production primarily involve optimizing halogenation sequences and purification processes. Continuous flow chemistry approaches are being investigated to improve efficiency and safety in large-scale manufacturing of this valuable intermediate.

The price trends for 3-bromo-5-chloro-2-fluorobenzaldehyde reflect its specialty chemical status, with costs influenced by raw material availability and custom synthesis demand. Bulk purchasing options are becoming more common as the compound gains wider adoption in pharmaceutical development pipelines.

Regulatory status of CAS 1269440-82-5 varies by region, but it generally falls under standard chemical regulations rather than specialized controls. Proper documentation including safety data sheets and technical specifications is essential for international commerce of this material.

Emerging applications in materials science may further expand the utility of 3-bromo-5-chloro-2-fluorobenzaldehyde, particularly in the development of organic semiconductors and liquid crystal materials. The compound's ability to influence molecular packing through halogen interactions makes it attractive for these applications.

For researchers considering 3-bromo-5-chloro-2-fluorobenzaldehyde for their projects, consultation with synthetic chemistry experts is recommended to fully exploit its unique reactivity pattern. Proper experimental design can maximize the value of this versatile building block in complex molecular construction.